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Lancilactone A stability in solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lancilactone A

CAS No.: 218915-15-2

Cat. No.: S532419

What We Know About Lancilactone A

Direct, publicly available scientific studies on the stability of Lancilactone A in solution are currently

lacking. The core information comes from a commercial supplier's website.

Property Reported Value / Information Source | Context
Recommended -20°C for 3 years [1] Supplier's handling
Storage (Powder) instructions
Recommended -80°C for 1 year [1] Supplier's handling
Storage (Solution) instructions
Molecular Formula C30H4005 [1] Chemical identifier
Molecular Weight 480.64 g/mol [1] Chemical identifier
Solubility & No specific data found; supplier provides a general Implies common
Formulation in vivo formulation calculator using DMSO, PEG300, Ilaboratory solvents are
Tween 80, and saline [1] used

A Framework for Your Stability Studies

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s532419?utm_src=pdf-body
https://www.smolecule.com/products/s532419?utm_src=pdf-interest
https://www.smolecule.com/products/s532419?utm_src=pdf-body
https://www.smolecule.com/products/s532419?utm_src=pdf-body
https://www.targetmol.com/compound/Lancilactone%20A
https://www.targetmol.com/compound/Lancilactone%20A
https://www.targetmol.com/compound/Lancilactone%20A
https://www.targetmol.com/compound/Lancilactone%20A
https://www.targetmol.com/compound/Lancilactone%20A
https://www.smolecule.com/products/s532419?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

In the absence of established protocols, you can design your own stability study based on standard

pharmaceutical practices. The workflow below outlines this systematic approach.
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Diagram: A systematic workflow for designing a stability study for Lancilactone A.

FAQs and Troubleshooting

Based on common laboratory challenges, here are some anticipated questions and guidance.
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Question / Issue Recommended Action & Notes
No stability data for Begin with a forced degradation study: expose a solution to stress conditions
my solvent/buffer. (e.g., heat, acid, base, light) and analyze changes with HPLC-MS to identify

degradation products and vulnerable sites in the molecule.

| Compound precipitates during dilution. | This suggests poor solubility. Re-constitute the initial stock in a
different co-solvent (e.g., ethanol, acetone) or use a solubilizing agent like cyclodextrin. Sonication and
gentle heating can also help. | | Loss of activity in cell-based assays. | The compound may be degrading in
the aqueous culture medium. Prepare fresh dosing solutions immediately before use. Test the stability of your
compound in the assay medium itself over the incubation period. | | How to prepare a stock solution? | A
common starting point is to dissolve the powder in high-quality, anhydrous DMSO to create a concentrated
stock (e.g., 10-50 mM) [1]. Aliquot immediately and store at -80°C to avoid freeze-thaw cycles and water

absorption. |

A Note on Related Research

Recent literature highlights significant advances with Lancilactone C, a related compound. A 2023 study
achieved its total synthesis and, in the process, corrected its originally proposed chemical structure [2] [3]
[4]. This underscores that the properties of these compounds are still being actively defined and that your

experimental work on Lancilactone A is valuable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Lancilactone A stability in solution]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b532419#lancilactone-a-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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